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Compound of Interest

Benzyl 4-aminopiperidine-1-
Compound Name:
carboxylate

Cat. No.: B104409

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth structural analysis of Benzyl 4-
aminopiperidine-1-carboxylate, a key intermediate in the synthesis of various pharmaceutical
compounds. This document compiles available physical, and spectroscopic data, outlines a
known synthetic protocol, and presents the molecular structure and a general synthetic
workflow through standardized diagrams.

Core Molecular Properties

Benzyl 4-aminopiperidine-1-carboxylate, with the CAS number 120278-07-1, possesses a
distinct molecular architecture centered around a piperidine ring. This heterocyclic scaffold is
functionalized at the 1-position with a benzyloxycarbonyl group and at the 4-position with an
amino group, rendering it a versatile building block in medicinal chemistry.

Property Value Reference
Molecular Formula C13H18N202 [1112][3]
Molecular Weight 234.29 g/mol [1][2]
Melting Point 68 °C [1]
Appearance White to light yellow powder or )

lump
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Spectroscopic Data
'H NMR Spectroscopy

The proton nuclear magnetic resonance (*H NMR) spectrum provides characteristic signals
corresponding to the different protons in the molecule. The following data has been reported for
a solution in CDCls:

Chemical Shift (8)

Number of Protons  Multiplicity Assignment

Ppm

Aromatic protons
7.33 5H m

(CeH5s)

Benzylic protons
5.14 2H S

(CH2)

Piperidine protons
4,14 2H brs . )

(axial, adjacent to N)
2.87 3H m Piperidine protons
1.83 2H m Piperidine protons

Piperidine protons &
1.66 3H m _

Amino protons (NH2)

Piperidine protons
1.28 2H m (equatorial, adjacent

to N)

Note: Specific assignments of the piperidine protons can be complex due to chair
conformations and requires further 2D NMR analysis for definitive assignment. The broad
singlet at 4.14 ppm likely corresponds to the axial protons at the 2 and 6 positions of the
piperidine ring. The multiplicity "m" indicates a multiplet.

3C NMR, IR, and Mass Spectrometry Data

As of the latest data retrieval, detailed experimental data for 3C NMR, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS) for Benzyl 4-aminopiperidine-1-carboxylate
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(CAS 120278-07-1) are not readily available in the public domain. For researchers requiring
this information, it is recommended to acquire a sample of the compound and perform these
analyses.

Crystallographic Data

No public crystallographic data, such as that from X-ray diffraction studies, was found for
Benzyl 4-aminopiperidine-1-carboxylate. Therefore, precise bond lengths and angles from a
crystal structure are not available at this time.

Experimental Protocols
Synthesis of Benzyl 4-aminopiperidine-1-carboxylate

A general method for the synthesis of Benzyl 4-aminopiperidine-1-carboxylate involves the
deprotection of a Boc-protected precursor.[4]

Starting Material: Benzyl 4-((tert-butoxycarbonyl)amino)piperidine-1-carboxylate
Reagents:

e Tetrahydrofuran (THF)

5M Hydrochloric Acid (HCI)

Dichloromethane

10M Sodium Hydroxide (NaOH)

25 wt% Sodium Chloride (NaCl) solution

Procedure:

o Benzyl 4-((tert-butoxycarbonyl)amino)piperidine-1-carboxylate is dissolved in THF.

e 5M HCl is added to the solution.

e The mixture is heated to 30-35 °C for 2 hours and then the temperature is raised to 55 °C
and the reaction is continued overnight.
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e Upon completion, the reaction mixture is cooled, and dichloromethane is added.

e The mixture is then basified by the controlled addition of 10M NaOH at a temperature below
25 °C.

e The organic phase is separated and washed with a 25 wt% NaCl solution.

e The organic solvent is removed under reduced pressure to yield Benzyl 4-aminopiperidine-

1-carboxylate.

Visualizations

The following diagrams illustrate the molecular structure and a general workflow for the
synthesis and analysis of Benzyl 4-aminopiperidine-1-carboxylate.
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Molecular structure of Benzyl 4-aminopiperidine-1-carboxylate.
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General experimental workflow for synthesis and analysis.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b104409?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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structural-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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